Cas no 1341904-47-9 (1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one)

• Product Name: 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one
• CAS No: 1341904-47-9
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• MDL: MFCD18267897
• CID: 4772460
• PubChem ID: 63105368
• Update Time: 2025-11-06

1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one
• 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• MDL： MFCD18267897
• Inchi： 1S/C8H13F3N2O/c9-8(10,11)7(14)13-3-1-2-6(4-12)5-13/h6H,1-5,12H2
• InChI Key： LZNMRFVXOINQPU-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(CN)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3

Additional information on 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one (CAS No. 1341904-47-9)

1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one (CAS No. 1341904-47-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine backbone with a trifluoroacetyl group, making it a versatile intermediate for drug discovery and material science applications. Its aminomethyl moiety further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for fluorinated compounds like this has surged, driven by their enhanced metabolic stability and bioavailability—key traits in modern drug design. Researchers frequently explore its potential as a building block for kinase inhibitors or GPCR-targeted therapies, aligning with trends in precision medicine. The compound’s CAS number 1341904-47-9 is often searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

The synthesis of 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one typically involves multi-step organic reactions, including amidation and reductive amination, optimized for high yield and purity. Analytical techniques such as NMR and LC-MS are critical for quality control, ensuring compliance with industry standards. Its trifluoromethyl group contributes to lipophilicity, a property leveraged in CNS drug development, a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, this compound’s piperidine derivative structure finds utility in crop protection formulations, addressing global challenges like pesticide resistance. Sustainability-focused innovations also explore its role in green chemistry workflows, minimizing waste through catalytic recycling. Such applications resonate with ESG (Environmental, Social, and Governance) trends, frequently queried in scientific and industrial forums.

Safety and handling protocols for CAS 1341904-47-9 emphasize standard laboratory practices, with no significant regulatory restrictions reported. Its stability under ambient conditions facilitates storage and transport, though inert atmosphere handling is recommended for prolonged shelf life. These practical aspects are commonly addressed in QA/QC discussions among chemical suppliers.

In summary, 1-[3-(Aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one exemplifies the intersection of structural ingenuity and application diversity. Its prominence in peer-reviewed literature and patent filings underscores its value across life sciences and material innovation, making it a compound of enduring scientific and commercial interest.